Cas no 1484-49-7 (3-Furancarboxylic acid, 2-amino-4,5-diphenyl-, ethyl ester)

• Product Name: 3-Furancarboxylic acid, 2-amino-4,5-diphenyl-, ethyl ester
• CAS No: 1484-49-7
• MF: C₁₉H₁₇NO₃
• MW: 307.343185186386
• CID: 1319980
• Update Time: 2024-08-18

3-Furancarboxylic acid, 2-amino-4,5-diphenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, 2-amino-4,5-diphenyl-, ethyl ester

• Inchi： 1S/C19H17NO3/c1-2-22-19(21)16-15(13-9-5-3-6-10-13)17(23-18(16)20)14-11-7-4-8-12-14/h3-12H,2,20H2,1H3
• InChI Key： YBAFGXFTIUWLQY-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2)=C(C2=CC=CC=C2)C(C(OCC)=O)=C1N

Computed Properties

• Exact Mass: 307.12091
• Monoisotopic Mass: 307.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5A^2

Experimental Properties

• Density: 1.184±0.06 g/cm3(Predicted)
• Melting Point: 150-152 °C
• Boiling Point: 471.2±45.0 °C(Predicted)
• PSA: 65.46
• pka: -1.53±0.10(Predicted)